molecular formula C22H21NO5S B11685047 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate

2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate

Cat. No.: B11685047
M. Wt: 411.5 g/mol
InChI Key: MSLRWRSKBBTZPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate is a complex organic compound with a unique structure that includes a dioxooctahydro-methanoisoindol moiety and a phenyl group substituted with a methylbenzenesulfonate

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate typically involves multiple steps. One common approach is to start

Properties

Molecular Formula

C22H21NO5S

Molecular Weight

411.5 g/mol

IUPAC Name

[2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)phenyl] 4-methylbenzenesulfonate

InChI

InChI=1S/C22H21NO5S/c1-13-6-10-16(11-7-13)29(26,27)28-18-5-3-2-4-17(18)23-21(24)19-14-8-9-15(12-14)20(19)22(23)25/h2-7,10-11,14-15,19-20H,8-9,12H2,1H3

InChI Key

MSLRWRSKBBTZPK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC=C2N3C(=O)C4C5CCC(C5)C4C3=O

Origin of Product

United States

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